2,2-dimethyl-1,3-diphenylpropane-1,3-dione
Overview
Description
2,2-Dimethyl-1,3-diphenylpropane-1,3-dione, or DMPPD, is an organic compound that has been studied for its potential applications in scientific research. It is an important intermediate in organic synthesis, and has been used as a substrate in biochemical studies. DMPPD is a colorless solid that is soluble in organic solvents, and is relatively stable under normal laboratory conditions.
Scientific Research Applications
DMPPD has been used in a variety of scientific research applications, including enzymatic studies, protein-ligand binding studies, and drug metabolism studies. It has been used as a substrate in studies of various enzymes, including cytochrome P450, monoamine oxidase, and aldehyde dehydrogenase. DMPPD has also been used as a ligand in studies of protein-ligand binding, and as a metabolite in studies of drug metabolism.
Mechanism of Action
The mechanism of action of DMPPD is not fully understood. It is believed to act as a substrate for various enzymes, and as a ligand for protein-ligand binding. It is also thought to be metabolized by various enzymes, resulting in the formation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMPPD have not been extensively studied. However, it has been shown to be an effective substrate for various enzymes, and to be metabolized by various enzymes. It is also thought to be involved in protein-ligand binding.
Advantages and Limitations for Lab Experiments
The main advantage of using DMPPD in laboratory experiments is its stability under normal laboratory conditions. It is also soluble in organic solvents, which makes it easy to work with. The main limitation of using DMPPD is that it is not well understood, and its biochemical and physiological effects are not fully understood.
Future Directions
The potential applications of DMPPD in scientific research are vast, and there are many possible future directions for research. Some of the possible future directions include further studies of its biochemical and physiological effects, as well as studies of its potential uses in drug metabolism and drug-target interactions. Other potential future directions for research include investigations of its applications in enzymatic studies, protein-ligand binding studies, and other biochemical studies.
Synthesis Methods
The synthesis of DMPPD involves the reaction of 1,3-diphenyl-2-propanone with 2-methyl-2-butanol. This reaction is typically carried out in the presence of a base such as sodium hydroxide. The product of this reaction is a mixture of DMPPD and 1,3-diphenyl-2-methyl-2-propanone, which can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-dimethyl-1,3-diphenylpropane-1,3-dione can be achieved through a multistep reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Benzene", "Acetone", "Methylmagnesium bromide", "Bromobenzene", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Magnesium sulfate", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Bromination of benzene using bromobenzene and iron(III) bromide as a catalyst to obtain bromobenzene", "Step 2: Grignard reaction of bromobenzene with methylmagnesium bromide to obtain diphenylmethanol", "Step 3: Oxidation of diphenylmethanol with sodium hydroxide and sodium hypochlorite to obtain benzophenone", "Step 4: Condensation of acetone with benzophenone using hydrochloric acid as a catalyst to obtain 2,2-diphenyl-1,3-propanedione", "Step 5: Alkylation of 2,2-diphenyl-1,3-propanedione with methylmagnesium bromide to obtain 2,2-dimethyl-1,3-diphenylpropane-1,3-dione", "Step 6: Purification of the product using sodium sulfate and magnesium sulfate, followed by recrystallization from ethanol and diethyl ether" ] } | |
CAS RN |
41169-42-0 |
Product Name |
2,2-dimethyl-1,3-diphenylpropane-1,3-dione |
Molecular Formula |
C17H16O2 |
Molecular Weight |
252.3 |
Purity |
95 |
Origin of Product |
United States |
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